Cas no 860-39-9 (Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide)

• Product Name: Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide
• CAS No: 860-39-9
• MF: C₁₄H₆F₆N₂O₄S₂
• MW: 444.328861713409
• MDL: MFCD00018043
• CID: 722641
• PubChem ID: 13336
• Update Time: 2025-06-13

Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis[2-nitro-4-(trifluoromethyl)phenyl]
• 2-nitro-1-[[2-nitro-4-(trifluoromethyl)phenyl]disulfanyl]-4-(trifluoromethyl)benzene
• 4,4'-Bis(trifluoromethyl)-2,2'-dinitrodiphenyl disulfide
• 2-Nitro-4-trifluoromethylphenyl disulfide
• USAF MA-9
• Bis[2-nitro-4-(trifluoromethyl)phenyl] disulfide (ACI)
• Disulfide, bis(α,α,α-trifluoro-2-nitro-p-tolyl) (7CI, 8CI)
• Bis(α,α,α-trifluoro-2-nitro-p-tolyl) disulfide
• NSC 677457
• NSC 77119
• Hydroxy(2-((2-(hydroxy(oxido)amino)-4-(trifluoromethyl)phenyl)dithio)-5-(trifluoromethyl)phenyl)azane oxide
• 1,2-bis(2-nitro-4-(trifluoromethyl)phenyl)disulfane
• Bis(2-nitro-4-trifluoromethylphenyl) disulfide
• NSC-677457
• UPCMLD0ENAT0400-3218:001
• NSC677457
• Disulfide, bis(.alpha.,.alpha.,.alpha.-trifluoro-2-nitro-p-tolyl)
• MFCD00018043
• Z56756624
• NSC-77119
• {Bis[2-nitro-4-(trifluoromethyl)phenyl]} disulfide
• Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl]
• CHEMBL120110
• Bis[2-nitro-4-(trifluoromethyl)phenyl] disulfide
• di2-nitro-4-(trifluoromethyl)phenyl disulfide
• SCHEMBL8534010
• Disulfide, {bis[2-nitro-.alpha.,.alpha.,.alpha.-trifluoro-p-tolyl]}
• CS-0207454
• Disulfide,.alpha.,.alpha.-trifluoro-p-tolyl]
• 860-39-9
• WLN: FXFFR CNW DSSR BNW DXFFF
• 1,1'-dithiobis[2-nitro-4-(trifluoromethyl)benzene]
• 4,4'-Di(trifluoromethyl)-2,2-dinitrodiphenyl disulphide
• DISULFIDE, BIS(2-NITRO-alpha,alpha,alpha-TRIFLUORO-p-TOLYL)
• bis(2-nitro-4-trifluoromethylphenyl)disulfide
• 4,4'-Bis(trifluoromethyl)-2,2'-dinitrodiphenyldisulphide
• AKOS001026800
• Disulfide, {bis[2-nitro-4-(trifluoromethyl)phenyl]}
• A841534
• bis-(2-nitro-4-trifluoromethylphenyl) disulfide
• DTXSID8061218
• Disulfide,.alpha.,.alpha.-trifluoro-2-nitro-p-tolyl)
• Disulfide, bis(alpha,alpha,alpha-trifluoro-2-nitro-p-tolyl)
• 2-Nitro-4-(trifluoromethyl)phenyl disulfide
• 4-06-00-02215 (Beilstein Handbook Reference)
• 4,4'-Bis(trifluoromethyl)-2,2-dinitrodiphenyl disulphide
• G77438
• DB-056897
• Disulfide, bis(2-nitro-4-(trifluoromethyl)phenyl)
• 2-nitro-1-{[2-nitro-4-(trifluoromethyl)phenyl]disulfanyl}-4-(trifluoromethyl)benzene
• BS-24262
• BRN 2230031
• NSC77119
• Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide

• MDL： MFCD00018043
• Inchi： 1S/C14H6F6N2O4S2/c15-13(16,17)7-1-3-11(9(5-7)21(23)24)27-28-12-4-2-8(14(18,19)20)6-10(12)22(25)26/h1-6H
• InChI Key： YDCXWQUDQRHVHZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(SSC2C([N+](=O)[O-])=CC(C(F)(F)F)=CC=2)=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 443.96700
• Monoisotopic Mass: 443.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 142A^2

Experimental Properties

• Density: 1.6554 (estimate)
• Melting Point: 157-160°C
• PSA: 142.24000
• LogP: 7.38640

Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• HazardClass：TOXIC
• Storage Condition：Ventilation, dryness, sun protection

Additional information on Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide

Professional Introduction to Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide (CAS No. 860-39-9)

Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide, a compound with the CAS number 860-39-9, is a sophisticated organosulfur derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of intriguing chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide consists of two aromatic rings connected by a disulfide bridge, with each ring substituted with specific functional groups. The presence of trifluoromethyl and nitro groups on the aromatic rings imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and interaction with biological targets. This structural configuration not only enhances the compound's stability but also allows for precise tuning of its chemical behavior, making it a versatile tool in synthetic chemistry.

In recent years, there has been growing interest in exploring the potential applications of this compound in pharmaceutical research. The trifluoromethyl group is known to influence the metabolic stability and binding affinity of drug molecules, while the nitro group can serve as a handle for further functionalization through reduction or diazotization reactions. These features make Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide an attractive building block for designing novel compounds with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have been investigating its role as an intermediate in the synthesis of bioactive molecules that target various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The disulfide bridge in its structure can be cleaved under specific conditions to release reactive species that can interact with biological pathways, offering a new avenue for therapeutic intervention.

The electronic properties of Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide also make it a suitable candidate for applications in materials science. The combination of electron-withdrawing trifluoromethyl and nitro groups enhances its electron density distribution, which can be leveraged in the design of organic semiconductors and conductive polymers. These materials are increasingly being used in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells due to their excellent optoelectronic properties.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide can form stable complexes with various biological targets, including enzymes and receptors. This information has been instrumental in guiding the design of more effective derivatives with improved binding affinities and selectivity. Such computational insights are crucial for accelerating the drug discovery process and reducing experimental costs.

The synthesis of Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide presents unique challenges due to its complex structure. However, recent methodological advancements have made it more accessible to researchers. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and photochemical transformations, have enabled the efficient construction of its molecular framework. These innovations have not only simplified the synthesis process but also opened up new possibilities for modifying its structure to tailor specific functionalities.

The environmental impact of using Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide in research has also been carefully evaluated. Studies have demonstrated that it can be degraded under appropriate conditions into non-toxic byproducts, minimizing potential environmental hazards. This aspect is particularly important in ensuring sustainable practices in chemical research and industrial applications.

In conclusion, Bis(α,α,α-trifluoro-2-nitro-p-tolyl) Disulfide (CAS No. 860-39-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to evolve through ongoing research and technological advancements, we can expect even more innovative applications to emerge in the future.